Cas no 2247401-67-6 (5-Bromo-3,6-dihydro-2H-pyran-3-ol)

• Product Name: 5-Bromo-3,6-dihydro-2H-pyran-3-ol
• CAS No: 2247401-67-6
• MF: C₅H₇BrO₂
• MW: 179.011881113052
• CID: 5739910
• PubChem ID: 135393218
• Update Time: 2026-03-11

5-Bromo-3,6-dihydro-2H-pyran-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3,6-dihydro-2H-pyran-3-ol
• PB42083
• P19693
• BS-43464
• MFCD31728886
• 2247401-67-6
• 5-Bromo-3,6-dihydro-2H-pyran-3-ol

• Inchi： 1S/C5H7BrO2/c6-4-1-5(7)3-8-2-4/h1,5,7H,2-3H2
• InChI Key： FVPUDSAWBMEFFC-UHFFFAOYSA-N
• SMILES： C1OCC(Br)=CC1O

Computed Properties

• Exact Mass: 177.96294g/mol
• Monoisotopic Mass: 177.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-Bromo-3,6-dihydro-2H-pyran-3-ol

Comprehensive Overview of 5-Bromo-3,6-dihydro-2H-pyran-3-ol (CAS No. 2247401-67-6): Properties, Applications, and Industry Insights

5-Bromo-3,6-dihydro-2H-pyran-3-ol (CAS No. 2247401-67-6) is a specialized brominated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique pyran ring structure substituted with a bromo group and a hydroxyl moiety, making it a versatile intermediate for synthetic chemistry. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such building blocks, as researchers seek sustainable synthetic routes and bioactive scaffolds for novel therapeutics.

The structural uniqueness of 5-Bromo-3,6-dihydro-2H-pyran-3-ol lies in its dihydropyran core, which is frequently exploited in the design of chiral ligands and asymmetric catalysts. With the growing demand for enantioselective synthesis in pharmaceutical manufacturing, this compound's potential as a precursor for stereocontrolled reactions aligns perfectly with industry needs. Computational studies using molecular docking simulations suggest its derivatives could interact with biological targets, sparking investigations into structure-activity relationships (SAR) for various therapeutic applications.

From a synthetic perspective, CAS 2247401-67-6 demonstrates remarkable reactivity in cross-coupling reactions, particularly in palladium-catalyzed transformations that are central to modern medicinal chemistry. Laboratories focusing on high-throughput screening often utilize such brominated compounds for library diversification, addressing the pharmaceutical industry's need for novel chemical space exploration. Recent publications highlight its utility in constructing oxygen-containing heterocycles, a class of compounds showing promise in metabolic disorder research.

The compound's physicochemical properties—including its moderate polarity and stability under ambient conditions—make it suitable for various process chemistry applications. Analytical techniques like HPLC-MS and NMR spectroscopy are typically employed for quality control, with particular attention to its regiochemical purity. As regulatory agencies emphasize ICH Q3D elemental impurity guidelines, the controlled introduction of bromine in such molecules requires careful process optimization, a topic frequently searched by quality assurance specialists.

Emerging applications of 5-Bromo-3,6-dihydro-2H-pyran-3-ol extend to material science, where its derivatives are investigated as monomers for functional polymers. The compound's ability to participate in click chemistry reactions makes it valuable for creating smart materials with stimuli-responsive properties. This aligns with current trends in nanotechnology research and the development of advanced drug delivery systems, areas generating substantial scientific discourse.

Environmental considerations surrounding brominated compounds have led to innovations in catalytic bromination methods that minimize waste. The synthesis of CAS 2247401-67-6 using atom-economical protocols reflects the chemical industry's shift toward green chemistry principles. Researchers are actively publishing life cycle assessment studies for such intermediates, responding to growing concerns about sustainable chemical production—a hot topic in both academic and industrial forums.

From a commercial standpoint, the global market for fine chemical intermediates like 5-Bromo-3,6-dihydro-2H-pyran-3-ol is expanding, driven by increased R&D investment in targeted therapies. Supply chain analysts note rising demand from contract research organizations (CROs) and generic drug manufacturers seeking to develop patent-free active ingredients. Proper storage conditions and handling protocols for this compound are frequently searched topics, reflecting the industry's focus on laboratory safety standards.

Future research directions for 2247401-67-6 may explore its potential in photopharmacology, where light-sensitive drug variants are designed. The compound's chromophoric properties and ability to undergo photoinduced transformations make it an interesting candidate for this cutting-edge field. Additionally, its compatibility with continuous flow chemistry systems positions it well for adoption in Industry 4.0 manufacturing environments, where process intensification and digitalization are key priorities.